Cas no 2138233-39-1 (3-Fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde)

• Product Name: 3-Fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde
• CAS No: 2138233-39-1
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 5852182
• PubChem ID: 165460888
• Update Time: 2025-05-25

3-Fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138233-39-1
• 3-fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde
• EN300-726321
• 3-Fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde

• Inchi： 1S/C10H11FN2O2/c11-9-3-12-4-10(8(9)6-14)13-2-1-7(15)5-13/h3-4,6-7,15H,1-2,5H2
• InChI Key： GVOWDSLKDPDLGC-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C=O)N1CCC(C1)O

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-Fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde

Introduction to 3-Fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde (CAS No. 2138233-39-1)

3-Fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138233-39-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and synthetic utility. The presence of both a fluorine atom and a hydroxyl-substituted pyrrolidine moiety imparts distinct electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The compound's molecular structure consists of a pyridine core substituted at the 4-position with an aldehyde group and at the 5-position with a 3-hydroxypyrrolidin-1-yl side chain. The fluorine atom at the 3-position of the pyridine ring enhances lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the hydroxyl group in the pyrrolidine ring introduces hydrogen bonding capabilities, facilitating interactions with biological targets. These structural features make 3-Fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymatic and protein receptors involved in human diseases. The aldehyde functionality in this compound serves as a versatile handle for further chemical modifications, allowing for the synthesis of libraries of derivatives with tailored pharmacological properties. Researchers have leveraged this compound to explore its potential as an intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases, which play a crucial role in cancer signaling pathways.

One of the most compelling aspects of 3-Fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde is its reported activity as a precursor in the development of compounds that modulate inflammatory pathways. Studies have demonstrated that derivatives of this scaffold exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. The fluorine substituent has been shown to enhance binding affinity to these targets, potentially leading to more potent and selective inhibitors.

The hydroxyl group in the 3-hydroxypyrrolidin-1-yl moiety also contributes to the compound's bioactivity by enabling hydrogen bonding interactions with receptor residues. This feature has been exploited in designing molecules that interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes, including neurotransmission, hormone secretion, and cell growth regulation. Recent computational studies have predicted that analogs of 3-Fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde could serve as lead compounds for developing treatments against neurological disorders such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound's aldehyde group provides a reactive site for condensation reactions with various nucleophiles, including amines and hydrazines, enabling the synthesis of imines and hydrazones. These derivatives have been investigated for their antimicrobial and antiviral properties. For instance, certain hydrazones derived from this scaffold have shown promising activity against resistant strains of bacteria, highlighting the broad therapeutic potential of this chemical class.

The synthesis of 3-Fluoro-5-(3-hydroxypyrrolidin-1-yl)pyridine-4-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps include fluorination reactions at the pyridine ring, functionalization of the aldehyde group, and introduction of the hydroxypyrrolidine moiety via nucleophilic substitution or condensation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity in these processes. These synthetic strategies not only facilitate access to this compound but also provide valuable insights into developing similar heterocyclic scaffolds for drug discovery.

From a medicinal chemistry perspective, 3-Fluoro-5-(3-hydroxypyrrolidin-1-y l)pyridine -4-carbaldehyde represents an excellent example of how structural modifications can influence bioactivity. The combination of electronic effects from fluorine substitution and steric hindrance from the hydroxyl-pyrrolidine side chain allows for fine-tuning of pharmacokinetic properties such as solubility, permeability, and metabolic stability. Such features are critical for optimizing drug candidates throughout preclinical development.

Recent preclinical studies have explored the pharmacological profile of derivatives derived from CAS No. 2138233 -39 -1 . These investigations have revealed that certain analogs exhibit significant inhibitory activity against disease-relevant targets without causing notable toxicity at therapeutic doses. For example, one study demonstrated that a derivative of this compound effectively blocks the activity of an enzyme involved in angiogenesis , a process implicated in tumor growth and metastasis . This finding underscores its potential as an anti-cancer agent.

The growing body of evidence supporting the therapeutic utility of compounds based on this scaffold has attracted interest from pharmaceutical companies seeking novel drug candidates . Several academic research groups have published patents detailing synthetic routes to key intermediates and final products derived from CAS No 2138233 -39 -1 . These contributions underscore its importance as a building block in modern drug discovery efforts.

In conclusion, 3 - Fluoro - 5 -( 3 - hydro xypy rrol idin -1 - yl ) py rid ine -4 - car bal de hyde ( CAS No . 2138233 -39 -1) stands out as a versatile intermediate with significant potential applications across multiple therapeutic areas . Its unique structural features , coupled with its synthetic accessibility , make it an invaluable tool for medicinal chemists striving to develop innovative treatments for human diseases . As research continues to uncover new biological functions associated with this scaffold , it is likely that we will see further expansion into its applications beyond traditional kinase inhibition toward broader therapeutic contexts.